N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

• IUPAC Name: N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C12H19FN4O2S/c1-4-10-11(13)12(15-8-14-10)17-6-5-9(7-17)16(2)20(3,18)19/h8-9H,4-7H2,1-3H3
• InChI Key: RCJIYYNLBQXOEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCC(C2)N(C)S(=O)(=O)C)F
• Molecular Formula: C12H19FN4O2S
• Molecular Weight: 302.37 g/mol

Description

This compound is a pyrimidine derivative, which is a class of compounds that have wide applications in medicinal chemistry. Pyrimidines are essential components of biomolecules like DNA and RNA and play key roles in cellular metabolism. The presence of the fluorine atom and the ethyl group on the pyrimidine ring could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. The ethyl group and the fluorine atom are attached to the pyrimidine ring. The pyrrolidin-3-yl group is a five-membered ring with one nitrogen atom, and the methylmethanesulfonamide group contains a sulfur atom bonded to an oxygen atom and a methyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrimidine ring, being aromatic, is relatively stable but can undergo electrophilic substitution reactions. The fluorine atom is quite electronegative and could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its electronegativity and potentially influence its solubility in different solvents.

Scientific Research Applications

Pharmaceutical Applications

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Antifungal Research

Given its role in the synthesis of Voriconazole, this compound could be of interest in antifungal research. . This suggests potential for “N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide” in the development of new antifungal agents.

Chemical Synthesis

. . Therefore, the exploration of new, efficient, simple and low material cost methods could be a potential application of this compound.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Pyrimidine derivatives are known to have various biological activities, including antiviral, anticancer, and anti-inflammatory effects.

Future Directions

The study of novel pyrimidine derivatives is a vibrant area of research in medicinal chemistry. Future research could explore the synthesis of this compound and its analogs, investigate their biological activities, and optimize their properties for potential therapeutic applications.